Cas no 2639415-24-8 (2-{[(Benzyloxy)carbonyl](prop-2-en-1-yl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl](prop-2-en-1-yl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2639415-24-8
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 5862957
• PubChem ID: 165901076
• Update Time: 2025-06-09

2-{[(Benzyloxy)carbonyl](prop-2-en-1-yl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28229168
• 2639415-24-8
• 2-{[(benzyloxy)carbonyl](prop-2-en-1-yl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-{[(Benzyloxy)carbonyl](prop-2-en-1-yl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C16H16N2O4S/c1-3-9-18(15-17-11(2)13(23-15)14(19)20)16(21)22-10-12-7-5-4-6-8-12/h3-8H,1,9-10H2,2H3,(H,19,20)
• InChI Key： SYSRBPCMSZSOOB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1N(C(=O)OCC1C=CC=CC=1)CC=C

Computed Properties

• Exact Mass: 332.08307817g/mol
• Monoisotopic Mass: 332.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 108Ų

Additional information on 2-{[(Benzyloxy)carbonyl](prop-2-en-1-yl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-{[(Benzyloxy)carbonyl](prop-2-en-1-yl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2639415-24-8)

2-{[(Benzyloxy)carbonyl](prop-2-en-1-yl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid, identified by its CAS number 2639415-24-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications. The structural features of this compound, particularly its incorporation of a benzyl carbonyl group and an aminoalkene moiety, make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-{[(Benzyloxy)carbonyl](prop-2-en-1-yl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid consists of a thiazole core substituted with a carboxylic acid group at the 5-position, a methyl group at the 4-position, and an N-terminal benzyloxycarbonyl (Boc)-protected amino group linked to a prop-2-enyl chain. This configuration endows the compound with unique chemical and pharmacological properties that are being actively investigated in academic and industrial research settings.

In recent years, thiazole derivatives have been extensively studied due to their diverse biological functions, including antimicrobial, anti-inflammatory, antiviral, and anticancer activities. The presence of the benzyl carbonyl group in 2-{[(Benzyloxy)carbonyl](prop-2-en-1-yl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid not only enhances its stability but also provides a site for further functionalization, making it a versatile scaffold for medicinal chemists.

The prop-2-enyl chain attached to the amino group introduces additional conformational flexibility to the molecule, which can be exploited to optimize binding interactions with biological targets. This structural feature is particularly relevant in the context of enzyme inhibition and receptor binding studies. Researchers have hypothesized that the prop-2-enyl moiety may facilitate optimal positioning of the molecule within active sites, thereby improving pharmacological efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the binding affinities and mechanisms of action for compounds like 2-{[(Benzyloxy)carbonyl](prop-2-en-1-yl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid. These tools have been instrumental in identifying potential lead compounds for further optimization. For instance, studies using molecular dynamics simulations have suggested that the benzyl carbonyl group and prop-2-enyl chain work synergistically to enhance binding stability to target proteins.

The carboxylic acid group at the 5-position of the thiazole ring provides another site for interaction with biological targets. This functionality has been explored in various contexts, including covalent bond formation with cysteine residues in proteins, which is a common strategy in targeted protein degradation therapies. The methyl group at the 4-position may also contribute to steric hindrance effects, influencing how the molecule interacts with its intended target.

Current research efforts are focused on exploring the pharmacological potential of 2-{[(Benzyloxy)carbonyl](prop-2-en-1-yl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid in several therapeutic areas. In oncology, for example, thiazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The unique structural features of this compound make it an attractive candidate for further development as an anticancer agent.

In addition to oncology, 2-{[(Benzyloxy)carbonyl](prop-2-enyl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid is being investigated for its potential in treating inflammatory diseases. The benzyl carbonyl group and prop-2-enyl chain may interact with inflammatory pathways by modulating key signaling molecules. Preliminary studies have suggested that this compound exhibits anti-inflammatory properties comparable to existing therapeutics but with potentially improved selectivity and reduced side effects.

The Boc-protection on the amino group is particularly noteworthy as it allows for selective deprotection under specific conditions, enabling controlled release of the active form of the compound during biological assays. This feature is crucial for optimizing drug-like properties such as solubility and bioavailability.

The synthesis of 2-{[(Benzyloxy)carbonyl](prop-2-en-1-yl)amino}-4-methyl-1,3-thiazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key functional groups efficiently. These methods align with modern trends toward sustainable chemistry practices that minimize waste and hazardous byproducts.

As interest in thiazole derivatives continues to grow, so does the demand for high-quality starting materials like CAS No. 2639415-24. Suppliers specializing in fine chemicals have invested in advanced purification technologies to meet these demands. The availability of pure compounds is essential for ensuring reproducibility in research experiments and ultimately accelerating the development of new therapeutics.

The future prospects for 2-{[(Benzyloxy)carbonyl](prop--en--1--yl--)amino--4--methyl--1--3--thiazole--5--carboxylic acid are bright given its unique structural features and promising pharmacological profile. Ongoing research aims to further elucidate its mechanism of action and explore novel therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area.